![molecular formula C20H19F3N2O2 B2862126 4-(tert-butyl)phenyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate CAS No. 672951-00-7](/img/structure/B2862126.png)
4-(tert-butyl)phenyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(tert-butyl)phenyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate is an organic compound with a molecular formula of C15H17F3N2O2. It is a member of the benzimidazole family and is used as a reagent in various scientific experiments. This compound has a wide range of applications in many scientific fields, including biochemistry, pharmacology, and toxicology. It has been used as a tool in drug discovery, as a reagent in synthetic organic chemistry, and as a model compound for the study of biochemical and physiological effects.
Scientific Research Applications
Crystal Packing Studies
The compound’s derivatives have been studied for their crystal packing properties . The introduction of substituents like the tert-butyl group can influence the molecular arrangement in crystal lattices, which is crucial for understanding intermolecular interactions .
Pharmaceutical Applications
Compounds containing the trifluoromethyl group, like our compound of interest, are significant in pharmaceuticals. They are part of many FDA-approved drugs , playing a role as pharmacophores due to their ability to influence biological activity .
Fluorescence Spectroscopy
The benzimidazole moiety in the compound is known for its fluorescent properties. This makes it valuable for fluorescence spectroscopy , which can be used in biological imaging and diagnostics .
Photoinitiators for Polymerization
The tert-butyl group in the compound can act as a photoinitiator in polymer chemistry. Photoinitiators help in starting a polymerization process when exposed to light, which is essential in manufacturing plastics and coatings .
properties
IUPAC Name |
(4-tert-butylphenyl) 2-[2-(trifluoromethyl)benzimidazol-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19F3N2O2/c1-19(2,3)13-8-10-14(11-9-13)27-17(26)12-25-16-7-5-4-6-15(16)24-18(25)20(21,22)23/h4-11H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVYBVKFTMYYDAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OC(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(tert-butyl)phenyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.